![molecular formula C18H20F3NO3 B2370787 N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide CAS No. 1797214-13-1](/img/structure/B2370787.png)
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide
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Description
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C18H20F3NO3 and its molecular weight is 355.357. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Furan derivatives are synthesized and characterized using techniques like FT-IR, 1H, and 13C NMR spectroscopy, X-ray powder diffraction (XRPD), and density functional theory (DFT) analyses. For instance, Rachida Rahmani et al. (2017) detailed the synthesis and molecular structure of a compound with furan components, emphasizing the importance of XRPD and DFT in understanding intermolecular interactions and structural packing in the solid state Rahmani et al., 2017.
Biological Activities
Antioxidant and anticancer activities are notable among furan derivatives. I. Tumosienė et al. (2020) synthesized novel derivatives showing significant antioxidant activity, compared to ascorbic acid, and demonstrated cytotoxic effects against human cancer cell lines Tumosienė et al., 2020. This illustrates the potential of furan derivatives in developing new anticancer therapies.
Antiplasmodial Activities
Furan derivatives have also been evaluated for their antiplasmodial activities against strains of Plasmodium falciparum. Theresa Hermann et al. (2021) discussed the preparation of N-acylated furazan-3-amine derivatives, highlighting several with promising activity against malaria, a key global health challenge Hermann et al., 2021.
Reactivity and Complex Formation
The reactivity of furan derivatives in forming complexes and undergoing various chemical reactions has been a subject of study as well. Gurjaspreet Singh et al. (2013) explored the synthesis and characterization of 2-furancarbinol complexes with silicon, demonstrating the versatility of furan derivatives in forming novel chemical structures Singh et al., 2013.
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-[4-(trifluoromethyl)phenyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3NO3/c1-24-11-9-22(12-15-8-10-25-13-15)17(23)7-4-14-2-5-16(6-3-14)18(19,20)21/h2-3,5-6,8,10,13H,4,7,9,11-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XACGUZPCNKJEDX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=COC=C1)C(=O)CCC2=CC=C(C=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.